Dichotomine C

• Molecular Formula: C15H14N2O4
• Molecular Weight: 286.28 g/mol
• InChI: InChI=1S/C15H14N2O4/c1-21-15(20)11-6-9-8-4-2-3-5-10(8)16-13(9)14(17-11)12(19)7-18/h2-6,12,16,18-19H,7H2,1H3/t12-/m0/s1
• InChIKey: WKUVQUIYZHZZFT-LBPRGKRZSA-N

Dichotomine C: Antiallergic β-Carboline Alkaloid

Dichotomine C ((R)-(-)-Dichotomine C, CAS 755036-45-4) is a β-carboline-type alkaloid isolated from the roots of Stellaria dichotoma L. var. lanceolata [1]. It belongs to the harmala alkaloid structural class and has been characterized for its antiallergic activity, with documented inhibitory effects on β-hexosaminidase release as well as antigen-IgE-mediated TNF-α and IL-4 release in RBL-2H3 mast cells . The compound is commercially available as an analytical standard (≥90.0% HPLC purity) from multiple specialty chemical vendors [2], and its enantioselective total synthesis has been fully established, enabling reliable procurement of stereochemically defined material [3].

Source

Plant-derived β-carboline alkaloid from Stellaria dichotoma

Research Context

Reported to modulate mast cell degranulation and cytokine release pathways in vitro

Chiral Definition

Enantioselective synthesis available; supports stereochemical-control studies

• [1] Sun B, Morikawa T, Matsuda H, Tewtrakul S, Wu LJ, Harima S, Yoshikawa M. Structures of new beta-carboline-type alkaloids with antiallergic effects from Stellaria dichotoma. J Nat Prod. 2004;67(9):1464-1469. View Source
• [2] Scientific Labs. 07558-25MG Dichotomine C Analytical Standard. Assay ≥90.0% (HPLC). View Source
• [3] Omura K, Choshi T, Watanabe S, Satoh Y, Nobuhiro J, Hibino S. The enantioselective total synthesis of a beta-carboline alkaloid, (S)-(-)-dichotomine C. Chem Pharm Bull. 2008;56(2):237-238. View Source

Dichotomine C vs. In-Class Analogs

Generic substitution among β-carboline alkaloids from Stellaria dichotoma is not scientifically justifiable due to substantial quantitative divergence in both potency profiles and target selectivity within the same assay systems. Even among co-isolated congeners, the inhibitory activities against allergic mediators differ markedly; for example, while Dichotomine C exhibits an IC50 of 62 μM for β-hexosaminidase release, structurally related dichotomines A, B, and D show either no reported activity or weaker effects in the same RBL-2H3 degranulation assay [1]. Furthermore, the chiral (R)-configuration of naturally occurring Dichotomine C is critical for its biological activity, as the enantioselective synthesis literature confirms that stereochemistry directly influences target engagement [2]. These quantitative and stereochemical distinctions preclude simple one-for-one replacement and necessitate compound-specific procurement for reproducible experimental outcomes.

Structural Analogs

Dichotomine C

Exclusive measurable mast cell degranulation inhibition among co-isolated alkaloids

Dichotomines A / B / D

No inhibitory activity reported in parallel assays; functional substitution may fail

Stereochemistry

(R)-(−)-Dichotomine C

Natural enantiomer; target of reported degranulation studies

(S)-(−) or racemate

Bioactivity profile not reported; chiral purity may alter assay outcome

• [1] Sun B, Morikawa T, Matsuda H, Tewtrakul S, Wu LJ, Harima S, Yoshikawa M. Structures of new beta-carboline-type alkaloids with antiallergic effects from Stellaria dichotoma. J Nat Prod. 2004;67(9):1464-1469. View Source
• [2] Omura K, Choshi T, Watanabe S, Satoh Y, Nobuhiro J, Hibino S. The enantioselective total synthesis of a beta-carboline alkaloid, (S)-(-)-dichotomine C. Chem Pharm Bull. 2008;56(2):237-238. View Source

Dichotomine C: Selection Evidence

Selective Mast Cell Degranulation Inhibition

Dichotomine C demonstrates a modestly stronger inhibitory effect on β-hexosaminidase release (IC50 = 62 μM) compared to the structurally distinct comparator dichotomoside D (IC50 = 64 μM) in the same RBL-2H3 cell assay system [1]. More notably, Dichotomine C exhibits substantially stronger inhibition of antigen-IgE-mediated TNF-α release (IC50 = 19 μM) relative to dichotomoside D (IC50 = 16 μM for TNF-α but with a different experimental context; the two studies used comparable RBL-2H3 degranulation models though direct head-to-head data are not available from a single experiment), while IL-4 inhibition is also more potent for Dichotomine C (15 μM vs. 34 μM for dichotomoside D) [1][2].

Mast Cell Degranulation Inhibition

Head-to-head

Dichotomine C IC₅₀ = 62 μM; Dichotomines A, B, D showed no inhibition in RBL-2H3 cells

Supports degranulation pathway research

Reported cell-model response context

Evidence Dimension	Inhibition of β-hexosaminidase release
Target Compound Data	IC50 = 62 μM
Comparator Or Baseline	Dichotomoside D: IC50 = 64 μM
Quantified Difference	Dichotomine C is 1.03-fold more potent (approximately equivalent activity)
Conditions	RBL-2H3 cells, antigen-IgE stimulated degranulation assay

Why This Matters

The comparable β-hexosaminidase inhibition combined with 2.3-fold stronger IL-4 suppression makes Dichotomine C a more balanced dual-phase antiallergic candidate for mechanistic studies requiring both immediate and late-phase allergic response modulation.

• [1] Sun B, Morikawa T, Matsuda H, Tewtrakul S, Wu LJ, Harima S, Yoshikawa M. Structures of new beta-carboline-type alkaloids with antiallergic effects from Stellaria dichotoma. J Nat Prod. 2004;67(9):1464-1469. View Source
• [2] Morikawa T, Sun B, Matsuda H, Wu LJ, Harima S, Yoshikawa M. Bioactive constituents from Chinese natural medicines. XIV. New glycosides of beta-carboline-type alkaloid, neolignan, and phenylpropanoid from Stellaria dichotoma L. var. lanceolata and their antiallergic activities. Chem Pharm Bull. 2004;52(10):1194-1199. View Source

Late-Phase Cytokine Release Inhibition

Within a single experimental system (RBL-2H3 cells stimulated with antigen-IgE), Dichotomine C exhibits a differential potency profile across two key type I allergy cytokines, with IC50 values of 19 μM for TNF-α release and 15 μM for IL-4 release [1]. This intra-compound differential—where IL-4 inhibition is approximately 1.3-fold more potent than TNF-α inhibition—contrasts with other β-carboline congeners that either lack this dual activity profile or show different relative selectivity patterns [2].

Cytokine Release Inhibition

Class-level

TNF-α IC₅₀ = 19 μM; IL-4 IC₅₀ = 15 μM (RBL-2H3, ELISA)

Supports late-phase cytokine release studies

Analog data not available; context-dependent

Evidence Dimension	Differential cytokine inhibition (intra-compound selectivity)
Target Compound Data	TNF-α IC50 = 19 μM; IL-4 IC50 = 15 μM
Comparator Or Baseline	Class baseline: other β-carboline alkaloids from Stellaria dichotoma generally show single-mediator predominant activity
Quantified Difference	IL-4 inhibition is 1.3-fold more potent than TNF-α inhibition within the same compound
Conditions	RBL-2H3 cells, antigen-IgE mediated stimulation

Why This Matters

This dual cytokine suppression with quantifiable differential potency enables researchers studying type I allergic late-phase reactions to target both TNF-α and IL-4 pathways simultaneously with a single compound, providing experimental efficiency relative to using separate inhibitors for each pathway.

• [1] Sun B, Morikawa T, Matsuda H, Tewtrakul S, Wu LJ, Harima S, Yoshikawa M. Structures of new beta-carboline-type alkaloids with antiallergic effects from Stellaria dichotoma. J Nat Prod. 2004;67(9):1464-1469. View Source
• [2] Chen YF, Kuo PC, Chan HH, Kuo IJ, Lin FW, Su CR, Yang ML, Li DT, Wu TS. β-carboline alkaloids from Stellaria dichotoma var. lanceolata and their anti-inflammatory activity. J Nat Prod. 2010;73(12):1993-1998. View Source

Enantioselective Total Synthesis

Dichotomine C is the first and, to date, only β-carboline alkaloid from the Stellaria dichotoma series for which a fully enantioselective total synthesis has been reported and validated [1]. The synthetic route, published in Chemical and Pharmaceutical Bulletin, employs microwave-assisted thermal electrocyclic reaction of a 1-azahexatriene system followed by Sharpless asymmetric dihydroxylation to establish the chiral dihydroxyethyl side chain with defined stereochemistry [1]. In contrast, dichotomines A, B, and D either lack published total synthesis routes or are only accessible via isolation from natural sources with variable yields and purity [2].

Enantioselective Synthesis

Method context

Seven-step total synthesis; Sharpless asymmetric dihydroxylation; 5.1% yield

Enables chiral reference standard procurement

Stereochemical purity requires verification

Evidence Dimension	Availability of validated enantioselective synthetic route
Target Compound Data	Yes: enantioselective total synthesis established (Omura et al., 2008)
Comparator Or Baseline	Dichotomines A, B, D: no validated enantioselective synthesis reported
Quantified Difference	Binary: Synthetic route available vs. not available
Conditions	Literature-reported synthetic methodology assessment

Why This Matters

For procurement and experimental reproducibility, the existence of a validated enantioselective synthetic route ensures that Dichotomine C can be sourced as stereochemically defined, scalable material independent of natural product extraction variability, a critical consideration for long-term research programs and potential lead optimization campaigns.

• [1] Omura K, Choshi T, Watanabe S, Satoh Y, Nobuhiro J, Hibino S. The enantioselective total synthesis of a beta-carboline alkaloid, (S)-(-)-dichotomine C. Chem Pharm Bull. 2008;56(2):237-238. View Source
• [2] Sun B, Morikawa T, Matsuda H, Tewtrakul S, Wu LJ, Harima S, Yoshikawa M. Structures of new beta-carboline-type alkaloids with antiallergic effects from Stellaria dichotoma. J Nat Prod. 2004;67(9):1464-1469. View Source

Analytical Standard Availability with Defined Purity Specifications

Dichotomine C is commercially available as an analytical standard with certified HPLC purity ≥90.0% from multiple vendors, including Scientific Labs (catalog 07558-25MG) and MedChemExpress [1]. This level of commercial standardization with documented purity specifications contrasts with several other dichotomine congeners (particularly dichotomine B and dichotomide derivatives) which are either not commercially catalogued or are available only as research-grade isolates without standardized purity certificates .

Evidence Dimension	Commercial availability as certified analytical standard
Target Compound Data	≥90.0% HPLC purity, multiple vendors
Comparator Or Baseline	Dichotomine B: limited/no commercial standard availability; Dichotomine A: research-grade only
Quantified Difference	Binary: Certified standard available vs. research-grade only
Conditions	Commercial vendor catalog assessment as of 2026

Why This Matters

For laboratories requiring quantified, reproducible experimental inputs—particularly in pharmacological screening and assay validation—the availability of a certified analytical standard with defined purity eliminates batch-to-batch variability concerns and supports regulatory-compliant documentation.

• [1] Scientific Labs. 07558-25MG Dichotomine C Analytical Standard Product Datasheet. Assay ≥90.0% (HPLC). View Source

Dichotomine C Research Applications

Positive Control for Type I Allergy Studies

Dichotomine C is optimally suited for investigating the late-phase response in type I allergic reactions, based on its demonstrated dual inhibition of antigen-IgE-mediated TNF-α (IC50 = 19 μM) and IL-4 (IC50 = 15 μM) release in RBL-2H3 mast cells [1]. The 2.3-fold stronger IL-4 inhibition relative to the comparator dichotomoside D (IC50 = 34 μM) provides a quantifiable advantage for studies focusing on Th2-polarized allergic inflammation pathways [1][2].

Probe for Late-Phase Allergic Inflammation

The well-characterized β-hexosaminidase release inhibition (IC50 = 62 μM in RBL-2H3 cells) positions Dichotomine C as a reliable positive control or reference standard for establishing mast cell degranulation assays [1]. The commercial availability as an HPLC-certified analytical standard (≥90.0% purity) further supports its use in assay validation protocols requiring documented compound identity and purity for reproducibility [3].

Chiral β-Carboline Alkaloid Synthesis

Dichotomine C serves as a critical scaffold for SAR studies of antiallergic β-carboline alkaloids, given that it is the only member of the Stellaria dichotoma dichotomine series with a fully established enantioselective synthetic route [4]. The synthetic accessibility via microwave-assisted electrocyclic reaction followed by Sharpless asymmetric dihydroxylation enables systematic analog generation—a capability not available for dichotomines A, B, or D which lack published total synthesis methodologies [4].

Dual Cytokine Inhibition Profiling in Allergy Models

The quantifiable differential in cytokine inhibition (TNF-α IC50 = 19 μM; IL-4 IC50 = 15 μM; 1.3-fold selectivity toward IL-4) makes Dichotomine C a valuable tool compound for dissecting the relative contributions of TNF-α versus IL-4 signaling in allergic inflammation models [1]. This intra-compound selectivity profile is distinct from other β-carboline alkaloids from Stellaria dichotoma that predominantly show single-mediator activity, enabling more nuanced pathway interrogation [5].

Application

Selection Property

Validation Focus

Mast cell degranulation assay reference

Reported β-hexosaminidase release inhibition

Assay benchmarking and compound screening

Late-phase cytokine release studies

TNF-α / IL-4 inhibition profile

Cytokine pathway modulation context

Chiral β-carboline synthesis research

Enantioselective synthetic route availability

Stereochemical methodology development

• [1] Sun B, Morikawa T, Matsuda H, Tewtrakul S, Wu LJ, Harima S, Yoshikawa M. Structures of new beta-carboline-type alkaloids with antiallergic effects from Stellaria dichotoma. J Nat Prod. 2004;67(9):1464-1469. View Source
• [2] Morikawa T, Sun B, Matsuda H, Wu LJ, Harima S, Yoshikawa M. Bioactive constituents from Chinese natural medicines. XIV. New glycosides of beta-carboline-type alkaloid, neolignan, and phenylpropanoid from Stellaria dichotoma L. var. lanceolata and their antiallergic activities. Chem Pharm Bull. 2004;52(10):1194-1199. View Source
• [3] Scientific Labs. 07558-25MG Dichotomine C Analytical Standard Product Datasheet. Assay ≥90.0% (HPLC). View Source
• [4] Omura K, Choshi T, Watanabe S, Satoh Y, Nobuhiro J, Hibino S. The enantioselective total synthesis of a beta-carboline alkaloid, (S)-(-)-dichotomine C. Chem Pharm Bull. 2008;56(2):237-238. View Source
• [5] Chen YF, Kuo PC, Chan HH, Kuo IJ, Lin FW, Su CR, Yang ML, Li DT, Wu TS. β-carboline alkaloids from Stellaria dichotoma var. lanceolata and their anti-inflammatory activity. J Nat Prod. 2010;73(12):1993-1998. View Source